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Compound of Interest

Compound Name:
4-(4-Iodophenoxy)piperidine

hydrochloride

CAS No.: 1220019-83-9

Cat. No.: B1452407

Get Quote

This guide provides a comprehensive technical overview of 4-(4-Iodophenoxy)piperidine
hydrochloride (CAS No. 1220019-83-9), a versatile heterocyclic compound with significant

potential in medicinal chemistry and drug development. This document is intended for

researchers, scientists, and professionals in the pharmaceutical and allied industries, offering

insights into its synthesis, characterization, and applications.

Core Compound Identification and Properties
4-(4-Iodophenoxy)piperidine hydrochloride is a substituted piperidine derivative that serves

as a valuable building block in organic synthesis. Its structure, featuring a piperidine ring linked

to an iodinated phenoxy group, makes it a key intermediate for the development of novel

therapeutic agents, particularly in the realm of neuroscience.
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Property Value Source

CAS Number 1220019-83-9 [1]

Molecular Formula C₁₁H₁₅ClINO [1]

Molecular Weight 339.60 g/mol [1]

Appearance
Off-white to pale yellow solid

(predicted)
N/A

Purity ≥98% (typical) [1]

Synthesis and Purification: A Strategic Approach
The synthesis of 4-(4-Iodophenoxy)piperidine hydrochloride can be approached through

several strategic routes, often involving the coupling of a protected 4-hydroxypiperidine with 4-

fluoroiodobenzene followed by deprotection and salt formation. The choice of protecting group

for the piperidine nitrogen is crucial to prevent side reactions and ensure high yields.

Recommended Synthetic Pathway
A robust and commonly employed synthetic route involves the use of a tert-butyloxycarbonyl

(Boc) protecting group, which is stable under the reaction conditions for the ether linkage

formation and can be readily removed under acidic conditions.
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Step 1: Williamson Ether Synthesis

Step 2: Deprotection and Salt Formation

N-Boc-4-hydroxypiperidine

N-Boc-4-(4-iodophenoxy)piperidine
NaH, DMF

4-Fluoroiodobenzene

N-Boc-4-(4-iodophenoxy)piperidine 4-(4-Iodophenoxy)piperidine_hydrochloride
HCl in Dioxane

4-(4-Iodophenoxy)piperidine_hydrochloride

Radioiodination
(e.g., with ¹²³I)

Radiolabeled Ligand
(e.g., [¹²³I]-4-(4-Iodophenoxy)piperidine)

SPECT Imaging

Brain Receptor Mapping

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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